Phenyl 3-isopropylisoxazol-5-ylcarbamate

• Molecular Formula: C13H14N2O3
• Molecular Weight: 246.26 g/mol
• IUPAC Name: phenyl N-(3-propan-2-yl-1,2-oxazol-5-yl)carbamate
• InChI: InChI=1S/C13H14N2O3/c1-9(2)11-8-12(18-15-11)14-13(16)17-10-6-4-3-5-7-10/h3-9H,1-2H3,(H,14,16)
• InChI Key: RUEHXONILIRIHH-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C1=NOC(=C1)NC(=O)OC2=CC=CC=C2

Description

Phenyl 3-isopropylisoxazol-5-ylcarbamate is a useful research compound. Its molecular formula is C13H14N2O3 and its molecular weight is 246.26 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a stirred mixture of 3-isopropylisoxazole-5-amine (250 mg, 1.98 mmol) and potassium carbonate (634 mg, 4.59 mmol) in dry tetrahydrofuran (6 mL) was added phenyl chloroformate (341 mg, 2.18 mmol). The reaction mixture was stirred at room temperature for 3.5 h, then additional phenyl chloroformate (341 mg, 2.18 mmol) was added and stirring was continued for a further 15 h. The resulting mixture was partitioned between water (50 mL) and dichloromethane (50 mL). The organic layer was separated, washed with brine (50 mL), dried over MgSO4, then concentrated under reduced pressure to give a yellow oil. Purification via silica gel chromatography eluting with 4% to 40% ethyl acetate in hexanes afforded phenyl 3-isopropylisoxazol-5-ylcarbamate as a colorless solid (330 mg, 68%). 1H NMR (300 MHz, CDCl3) δ 7.76 (brs, 1H), 7.40-7.45 (m, 2H), 7.18-7.31 (m, 3H), 6.07 (s, 1H), 3.02 (septet, J=6 Hz, 1H), 1.28 (d, J=6 Hz, 6H); LC-MS (ESI) m/z 247 (M+H)+.